Cas no 82001-21-6 (1,2-Benzenedicarboxylicacid, 3,4,5,6-tetrabromo-, 1,2-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 3,4,5,6-tetrabromo-, 1,2-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
• CAS No: 82001-21-6
• MF: C₂₂H₄Br₁₄O₄
• MW: 1450.92075634003
• CID: 727542
• PubChem ID: 20836198
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 3,4,5,6-tetrabromo-, 1,2-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 3,4,5,6-tetrabromo-, 1,2-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
• bis(pentabromobenzyl) tetrabromophthalate
• bis[(2,3,4,5,6-pentabromophenyl)methyl] 3,4,5,6-tetrabromobenzene-1,2-dicarboxylate
• 82001-21-6
• DTXSID001002372
• NS00061459
• SCHEMBL4601306
• EINECS 279-872-1
• Bis[(pentabromophenyl)methyl] 3,4,5,6-tetrabromobenzene-1,2-dicarboxylate

• Inchi： 1S/C22H4Br14O4/c23-7-3(8(24)14(30)19(35)13(7)29)1-39-21(37)5-6(12(28)18(34)17(33)11(5)27)22(38)40-2-4-9(25)15(31)20(36)16(32)10(4)26/h1-2H2
• InChI Key： NIMRNRQNVGDVEU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C(=O)OCC2C(=C(C(=C(C=2Br)Br)Br)Br)Br)C=1C(=O)OCC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 1450.853359
• Monoisotopic Mass: 1436.867685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 14.3

Experimental Properties

• Density: 2.852
• Boiling Point: 956.2°C at 760 mmHg
• Flash Point: 532.1°C
• Refractive Index: 1.746